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Compound of Interest

Compound Name: Silver picrate

Cat. No.: B086978

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of silver picrate (C6H2AgN307),
a silver salt of picric acid. It details the compound's chemical and physical properties,
synthesis, applications, and critical safety protocols. The information is intended for
professionals in research and development who may handle or evaluate this compound.

Core Chemical and Physical Properties

Silver picrate is an energetic material with a history of use as an antimicrobial agent.[1][2] Its
properties are largely defined by the combination of the explosive picrate anion and the
antimicrobial silver cation.

Chemical Identifiers

The fundamental identifiers for silver picrate are summarized below.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b086978?utm_src=pdf-interest
https://www.benchchem.com/product/b086978?utm_src=pdf-body
https://www.benchchem.com/product/b086978?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2891833.htm
https://www.lookchem.com/ProductWholeProperty_LCPL484652.htm
https://www.benchchem.com/product/b086978?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

CAS Registry Number 146-84-9[1][3]

Molecular Formula C6H2AgN307[3]

Molecular Weight 335.96 g/mol [3][4]

IUPAC Name silver 2,4,6-trinitrophenolate[4]

Synonyms & Trademarks Silver trinitrophenolate, Picragol, Picrotol[1][3][4]

Physicochemical Data

The physical and chemical characteristics of silver picrate are critical for its handling, storage,
and application. The compound is typically supplied wetted with water to reduce its explosive

hazard.
Property Value | Description
Yellow crystals or powder.[1][3] Commercially it
Appearance is often a white to light-colored paste containing
at least 30% water.[1][4][5][6]
Soluble in approximately 50 parts water;
- sparingly soluble in alcohol; slightly soluble in
Solubility . .
acetone and glycerol; insoluble in chloroform
and ether.[1][2][3]
Turns brown upon exposure to heat or light.[1]
. Crucially, the dried material is a potent explosive
Stability o - o
and is highly sensitive to heat, flame, friction,
and shock.[4][6][7]
Density 1.856 g/cm3[2]
Flash Point 133.9 °C[2]
Boiling Point 303.6 °C at 760 mmHg[2]
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Synthesis and Formulation

The synthesis of silver picrate is a straightforward precipitation reaction. However, due to the
hazardous nature of the product, it must be performed with extreme caution.

General Synthesis Protocol

Silver picrate is typically synthesized by reacting a water-soluble silver salt (e.g., silver nitrate)
with picric acid or a soluble picrate salt (e.g., sodium picrate) in an aqueous solution. The
resulting silver picrate, being poorly soluble in water, precipitates out and can be collected by
filtration.

It is imperative that the final product is never allowed to fully dry unless intended for explosive
applications under highly controlled conditions. For laboratory and therapeutic use, it is kept as
a wet paste, typically with a water content of 30% or more.[4][6]
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Caption: General workflow for the synthesis of Silver Picrate.
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Applications and Mechanism of Action

Silver picrate's primary application stems from its antimicrobial properties, attributed largely to
the release of silver ions (Ag+).

Therapeutic Uses

e Antiprotozoal Agent: It has been used therapeutically as an antiprotozoal agent, particularly
for infections caused by Trichomonas.[3]

» Veterinary Medicine: The compound has seen use in veterinary medicine for treating
conditions such as bovine granular vaginitis.[3]

» Topical Antimicrobial: Its use has been explored as a general antimicrobial and antiseptic
agent.[1]

Proposed Mechanism of Action

While detailed signaling pathways are not extensively documented, the antimicrobial action is
believed to be driven by the silver ion. Ag+ ions are highly reactive and can disrupt microbial
cells through multiple mechanisms, including binding to sulfhydryl groups in essential proteins
and enzymes, interfering with DNA replication, and damaging the cell membrane.
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Caption: Proposed antimicrobial mechanism of Silver Picrate via silver ions.

Experimental Protocol: Solution Preparation

The following is a representative protocol for the preparation of a silver picrate stock solution
for in vitro antimicrobial assays. All steps must be performed with strict adherence to safety
guidelines.

Protocol for 1 mg/mL Stock Solution
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Pre-Experiment Safety Check: Ensure a Class Il biological safety cabinet or fume hood is
available and certified. Confirm availability of non-sparking tools, a calibrated balance, and
appropriate PPE (flame-resistant lab coat, safety goggles, chemical-resistant gloves).

Weighing: Carefully weigh 10 mg of wetted silver picrate paste using a non-metallic spatula
on weighing paper. Note: Avoid any action that could create friction or shock.

Dissolution: Transfer the paste to a sterile 15 mL conical tube. Add sterile, deionized water to
a final volume of 10 mL to achieve a 1 mg/mL concentration.

Mixing: Gently vortex or invert the tube until the silver picrate is fully dissolved. The solution
will be a light yellow color.

Sterilization: Sterilize the solution by passing it through a 0.22 um syringe filter into a sterile,
light-protected (amber) storage bottle. Note: Do not autoclave silver picrate solutions.

Storage: Store the stock solution at 2-8 °C, protected from light. Label the bottle clearly with
the compound name, concentration, date, and appropriate hazard warnings.
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Caption: Experimental workflow for preparing a sterile Silver Picrate solution.
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Critical Safety and Handling

Silver picrate is a hazardous material requiring stringent safety protocols. The primary risks

are explosion (when dry), flammability, and toxicity.

Hazard Summary

Hazard Class

Description

Explosive

Dried material is forbidden from transport and
can explode if exposed to heat, flame, friction,
or shock.[4][7] Must be kept wetted.[7]

Flammable Solid

The wetted material is classified as a flammable
solid.[1] It may be ignited by heat, sparks, or
flames.[4][6]

Health Hazard

Toxic if ingested, inhaled, or absorbed through
the skin.[4][6] Contact can cause irritation or
burns to skin and eyes.[4][7] Repeated
exposure may lead to argyria (blue-gray skin

discoloration).[7]

Handling and Personal Protective Equipment (PPE)

e Engineering Controls: Always handle in a well-ventilated fume hood or glovebox.[7][8] Use

explosion-proof electrical fittings and non-sparking, grounded equipment.[7]

. PPE:

o Eye/Face Protection: Wear tightly fitting safety goggles.[8]

o Skin Protection: Wear a flame-resistant lab coat and chemical-impermeable gloves.[8]

o Respiratory Protection: If ventilation is inadequate or dust is present, use a full-face

respirator.[8]

» Storage: Store in a cool, well-ventilated area away from ignition sources, light, and

incompatible materials (e.g., organics, oxidizable materials, acetylene, ammonia).[7] Ensure
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Caption: Safety decision workflow for handling Silver Picrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. silver picrate | 146-84-9 [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://nj.gov/health/eoh/rtkweb/documents/fs/1673.pdf
https://www.benchchem.com/product/b086978?utm_src=pdf-body-img
https://www.benchchem.com/product/b086978?utm_src=pdf-body
https://www.benchchem.com/product/b086978?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2891833.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

2. Silver picrate | lookchem [lookchem.com]

o 3. Silver Picrate [drugfuture.com]

e 4. Silver Picrate | C6H2AgN307 | CID 8976 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 5. echemi.com [echemi.com]

e 6. SILVER PICRATE, WETTED WITH NOT LESS THAN 30% WATER | CAMEO Chemicals |
NOAA [cameochemicals.noaa.gov]

e 7.nj.gov [nj.gov]
e 8. echemi.com [echemi.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to Silver Picrate
(C6H2AgN307)]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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